Cas no 1018539-78-0 (2-{(4-Fluorophenyl)methylamino}-2-methylpropanenitrile)

• Product name: 2-{(4-Fluorophenyl)methylamino}-2-methylpropanenitrile
• CAS No: 1018539-78-0
• MF: C₁₁H₁₃FN₂
• MW: 192.232725858688
• MDL: MFCD10014477
• CID: 4567601

2-{(4-Fluorophenyl)methylamino}-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-Fluorophenyl)methyl]amino}-2-methylpropanenitrile
• 2-{(4-Fluorophenyl)methylamino}-2-methylpropanenitrile

• MDL： MFCD10014477
• Inchi： 1S/C11H13FN2/c1-11(2,8-13)14-7-9-3-5-10(12)6-4-9/h3-6,14H,7H2,1-2H3
• InChI Key： USASFFCNYLQASN-UHFFFAOYSA-N
• SMILES： C(#N)C(NCC1=CC=C(F)C=C1)(C)C

Computed Properties

• Exact Mass: 192.106277g/mol
• Monoisotopic Mass: 192.106277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų
• Molecular Weight: 192.23g/mol
• XLogP3: 1.8

Additional information on 2-{(4-Fluorophenyl)methylamino}-2-methylpropanenitrile

Recent Advances in the Study of 2-{(4-Fluorophenyl)methylamino}-2-methylpropanenitrile (CAS: 1018539-78-0)

The compound 2-{(4-Fluorophenyl)methylamino}-2-methylpropanenitrile (CAS: 1018539-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and nitrile functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 2-{(4-Fluorophenyl)methylamino}-2-methylpropanenitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that significantly improves yield and purity. The researchers employed a palladium-catalyzed coupling reaction, which not only enhanced efficiency but also reduced the formation of byproducts. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Pharmacological investigations have revealed that 2-{(4-Fluorophenyl)methylamino}-2-methylpropanenitrile exhibits notable activity as a modulator of certain neurotransmitter systems. Preclinical studies conducted on animal models demonstrated its potential as an anxiolytic agent, with a favorable safety profile. The compound's ability to cross the blood-brain barrier efficiently has been attributed to its lipophilic nature, which is a critical factor for central nervous system (CNS) targeting drugs.

In addition to its CNS effects, recent research has explored the compound's anti-inflammatory properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases. The study utilized in vitro and in vivo models to validate these findings, paving the way for further clinical development.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action. Current hypotheses suggest interactions with specific G-protein-coupled receptors (GPCRs), but detailed structural studies are still underway. Collaborative efforts between academic and industrial researchers are expected to accelerate the understanding and development of 2-{(4-Fluorophenyl)methylamino}-2-methylpropanenitrile as a therapeutic agent.

In conclusion, 2-{(4-Fluorophenyl)methylamino}-2-methylpropanenitrile (CAS: 1018539-78-0) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and recent synthetic advancements underscore its potential as a lead compound for future therapeutics. Continued research efforts will be essential to translate these findings into clinical applications.